Cas no 1859446-20-0 (1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol)

• Product Name: 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol
• CAS No: 1859446-20-0
• MF: C₈H₁₆FNO₂
• MW: 177.216546058655
• CID: 5792139
• PubChem ID: 131162592
• Update Time: 2025-06-12

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol
• EN300-1652421
• 1859446-20-0
• 4-Morpholineethanol, α-(fluoromethyl)-2-methyl-

• Inchi： 1S/C8H16FNO2/c1-7-5-10(2-3-12-7)6-8(11)4-9/h7-8,11H,2-6H2,1H3
• InChI Key： SVQZZNFSVLNJMM-UHFFFAOYSA-N
• SMILES： FCC(CN1CCOC(C)C1)O

Computed Properties

• Exact Mass: 177.11650692g/mol
• Monoisotopic Mass: 177.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 272.1±35.0 °C(Predicted)
• pka: 13.65±0.20(Predicted)

Additional information on 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol

Introduction to 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol (CAS No. 1859446-20-0)

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1859446-20-0, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a fluoro-substituted propane backbone, linked to a morpholine moiety, which imparts distinct chemical reactivity and biological activity.

The presence of a fluoro group at the 1-position of the propane ring is a critical feature, influencing both the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles in drug molecules. In contrast, the morpholine group at the 3-position introduces a nitrogen-containing heterocycle, which is commonly found in bioactive compounds due to its ability to enhance solubility and interact with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated morpholine derivatives in the design of novel therapeutic agents. These compounds have been explored for their potential in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The structural motif of 1-fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol aligns well with these trends, making it a promising candidate for further investigation.

In terms of synthetic chemistry, the preparation of 1-fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the fluorination of a precursor molecule followed by nucleophilic substitution to introduce the morpholine group. The use of advanced catalytic systems and green chemistry principles has been reported to improve yield and selectivity in these reactions.

The pharmacological profile of 1-fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol has been studied in several preclinical models. Initial research suggests that this compound exhibits moderate affinity for certain biological targets, making it a viable lead for further optimization. Computational modeling techniques have been employed to predict binding interactions and optimize molecular properties. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the biological efficacy of this class of compounds.

The role of fluorine in modulating pharmacokinetic parameters cannot be overstated. Fluorinated molecules often exhibit improved bioavailability and metabolic stability compared to their non-fluorinated counterparts. This attribute is particularly relevant for drugs that require prolonged circulation or resistance to enzymatic degradation. The incorporation of a fluoro group into 1-fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol is expected to contribute positively to its overall therapeutic potential.

Additionally, the morpholine ring contributes to the solubility and membrane permeability characteristics of the molecule. Morpholine derivatives are known for their ability to cross cell membranes efficiently while maintaining adequate solubility in aqueous environments. This balance is crucial for achieving optimal drug delivery and therapeutic effects. The combination of these features makes 1-fluoro-3-(2-methylmorpholin-4-yloxy)-propanane an intriguing candidate for further development.

Recent publications have described novel synthetic routes and applications of fluorinated morpholine compounds in drug discovery. These studies have demonstrated that modifications in the substituent patterns can significantly alter biological activity and pharmacokinetic profiles. By leveraging these findings, researchers can design more effective derivatives of 1-fluoro-propanols with enhanced therapeutic properties.

The future direction of research on 1-fluoro-propanols like 1-fluoro-propanol will likely focus on optimizing synthetic methodologies and exploring new applications in medicine. Advances in biocatalysis and flow chemistry may offer opportunities to streamline production processes while maintaining high purity standards. Furthermore, interdisciplinary approaches combining computational chemistry with experimental validation will be essential for accelerating discovery.

In conclusion, 1-fluoro-propanols represent a dynamic area of pharmaceutical research with significant potential for developing new therapeutics. The unique structural features of compounds such as 1-fluoro-propanol make them valuable tools for exploring structure-function relationships in drug design. As our understanding of molecular interactions continues to evolve, so too will our ability to harness these compounds for therapeutic benefit.